Cas no 2001854-76-6 (2-Morpholinemethanol, α-(2-amino-1-methylethyl)-α-methyl-)

• Product Name: 2-Morpholinemethanol, α-(2-amino-1-methylethyl)-α-methyl-
• CAS No: 2001854-76-6
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• CID: 5277027
• PubChem ID: 165446737
• Update Time: 2025-07-29

2-Morpholinemethanol, α-(2-amino-1-methylethyl)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanol, α-(2-amino-1-methylethyl)-α-methyl-
• 4-amino-3-methyl-2-(morpholin-2-yl)butan-2-ol
• EN300-684130
• 2001854-76-6

• Inchi： 1S/C9H20N2O2/c1-7(5-10)9(2,12)8-6-11-3-4-13-8/h7-8,11-12H,3-6,10H2,1-2H3
• InChI Key： GMADCSIOMDMCNB-UHFFFAOYSA-N
• SMILES： O1CCNCC1C(C)(C(C)CN)O

Computed Properties

• Exact Mass: 188.152477885g/mol
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 331.8±22.0 °C(Predicted)
• pka: 14.11±0.29(Predicted)

Additional information on 2-Morpholinemethanol, α-(2-amino-1-methylethyl)-α-methyl-

Introduction to 2-Morpholinemethanol, α-(2-amino-1-methylethyl)-α-methyl-

2-Morpholinemethanol, α-(2-amino-1-methylethyl)-α-methyl- (CAS No. 2001854-76-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a morpholine ring with a methanol group and an α-substituted aminoethyl methyl group. The morpholine ring serves as a key structural element, contributing to the compound's stability and reactivity. Recent studies have highlighted its potential in drug delivery systems and as a building block for complex molecules.

The α-(2-amino-1-methylethyl)-α-methyl substitution pattern introduces additional functionality to the molecule. This group enhances the compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and condensations. Researchers have demonstrated that this substitution can significantly influence the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. For instance, studies published in 2023 have explored its use as an intermediate in the synthesis of novel antibiotics and antiviral agents.

From a synthetic perspective, 2-Morpholinemethanol is typically prepared through multi-step processes involving alkylation and cyclization reactions. The choice of starting materials and reaction conditions plays a critical role in determining the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These improvements are particularly relevant in the context of increasing demand for sustainable chemical manufacturing practices.

In terms of applications, α-(2-amino-1-methylethyl)-α-methyl derivatives have found utility in agrochemicals due to their ability to act as inhibitors of specific enzymes involved in plant growth regulation. Field trials conducted in 2023 have shown promising results in enhancing crop yields without adverse environmental effects. Additionally, this compound has been explored as a precursor for advanced materials, such as polymers with tailored mechanical properties.

Recent research has also focused on the pharmacokinetic properties of CAS No. 2001854-76-6. Studies have revealed that its unique structure allows for prolonged residence time in biological systems, making it suitable for sustained-release drug delivery systems. This attribute has garnered interest from pharmaceutical companies seeking to develop more effective therapeutic agents with reduced dosing frequencies.

Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensing applications. Researchers have reported that incorporating α-(2-amino-1-methylethyl)-α-methyl groups into metal-organic frameworks (MOFs) enhances their catalytic efficiency in organic transformations. This discovery underscores the compound's potential in advancing green chemistry initiatives.

In conclusion, 2-Morpholinemethanol, α-(2-amino-1-methylethyl)-α-methyl- (CAS No. 2001854-76-6) is a multifaceted compound with a wide range of applications across diverse industries. Its structural features make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.